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Compound of Interest

Compound Name: Umuhengerin

cat. No.: B1211357

An In-depth Technical Guide to Umuhengerin

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
biological activities of Umuhengerin, a methoxy flavonoid with demonstrated neuroprotective
effects. The information presented is collated from publicly available scientific literature and
databases, intended to support further research and development initiatives.

Chemical Structure and Identification

Umuhengerin is a flavonoid compound that has been isolated from various plant species,
including Psiadia punctulata, Gardenia jasminoides, Murraya paniculata, and Lantana trifolia[1]
[2]. Its chemical identity is well-established and characterized by the following identifiers:

o |[UPAC Name: 5-hydroxy-6,7-dimethoxy-2-(3,4,5-trimethoxyphenyl)chromen-4-one[1]

Molecular Formula: C20H200s][1]

Molecular Weight: 388.4 g/mol [1]

PubChem CID: 73648[1]

CAS Number: 29215-55-2[1]

Chemical Structure:
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lw.Umuhengerin 2D Structure

Figure 1: 2D chemical structure of Umuhengerin. Source: PubChem[1]

Quantitative Data on Neuroprotective Effects

A study by Sirwi et al. (2021) investigated the neuroprotective effects of Umuhengerin in a
streptozotocin (STZ)-induced sporadic Alzheimer's disease (SAD) mouse model. The key
quantitative findings from this study are summarized below.

Table 1: Effect of Umuhengerin on Behavioral Parameters in the Morris Water Maze Test[2][3]

Time in Target Quadrant

Treatment Group Mean Escape Latency (s) ()
S
Control Data not explicitly provided Data not explicitly provided
sT7 Significantly increased vs. Significantly decreased vs.
control control
STZ + Umuhengerin (30 Significantly decreased vs. o )
Significantly increased vs. STZ
mg/kg) STZ
) Significantly decreased vs. o )
STZ + Donepezil (2.5 mg/kg) STz Significantly increased vs. STZ

Table 2: Effect of Umuhengerin on Brain Oxidative Stress Markers[2][3][4]

Biomarker STZ Group STZ + Umuhengerin Group
Malondialdehyde (MDA) Increased Prominently reduced
Hydrogen Peroxide (H2032) Increased Prominently reduced

Reduced Glutathione (GSH) Reduced Elevated

Heme Oxygenase-1 (HO-1) Reduced Elevated

Nrf2 Prominently decreased Notable rise in expression
Keap-1 Upregulated Downregulated
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Table 3: Effect of Umuhengerin on Neuroinflammation and Alzheimer's Disease Pathological
Markers[2][3][5]

Biomarker STZ Group STZ + Umuhengerin Group
Tumor Necrosis Factor-alpha )
Increased Prominently reduced
(TNF-0)
Nuclear Factor kappa beta .
Increased Marked downregulation
(NF-KBp65)
Inhibitor kappa beta alpha Noticeable increment in
] Decreased )
protein (IKBa) expression
Acetylcholinesterase (AChE) o
o Increased Diminished
activity
B-secretase protein expression  Increased Diminished

Experimental Protocols

The following methodologies are based on the study by Sirwi et al. (2021) investigating
Umuhengerin in an STZ-induced mouse model of Alzheimer's disease.[5]

3.1. Animal Model and Drug Administration

e Animal Model: A sporadic Alzheimer's disease (SAD) model was induced in mice via a single
intracerebroventricular (ICV) injection of streptozotocin (STZ) at a dose of 3 mg/kg.[5]

e Treatment Groups:

[e]

Control group: Received ICV saline and oral vehicle.

o

STZ group: Received a single ICV injection of STZ.

[¢]

Umuhengerin group: Received a single ICV STZ injection followed by daily oral
administration of Umuhengerin (30 mg/kg) for 21 days.[5]
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o Donepezil group: Received a single ICV STZ injection followed by daily oral administration
of Donepezil (2.5 mg/kg) for 21 days, serving as a positive control.[5]

3.2. Behavioral Assessment: Morris Water Maze

The Morris water maze test was conducted to evaluate cognitive enhancement.[5] The test

involves training mice to find a hidden platform in a pool of water. The mean escape latency
(time to find the platform) and the time spent in the target quadrant where the platform was

previously located are measured to assess spatial learning and memory.[2][3]

3.3. Biochemical and Molecular Analysis

Oxidative Stress Markers: Brain levels of MDA, H202, GSH, and HO-1 were estimated using
mouse ELISA kits.[5]

Inflammatory Markers: Brain content of TNF-a was measured using mouse ELISA kits.[5]

Western Blot Analysis: Protein expression levels of Nrf2, Keap-1, NF-KBp65, IKBa, and -
secretase in brain tissue were determined by Western blot analysis.[5]

Enzyme Activity: Acetylcholinesterase (AChE) activity in the brain was measured.[5]
3.4. Histopathological Examination

Brain tissues were subjected to histopathological examination to assess neuronal damage and
amyloid plague deposition.[4][5]

Signaling Pathways and Experimental Workflows

4.1. Umuhengerin's Effect on the Nrf2 Signaling Pathway

Umuhengerin has been shown to modulate the Nrf2 signaling pathway, a key regulator of the
cellular antioxidant response.[3] In the STZ-induced Alzheimer's disease model, Umuhengerin
treatment leads to the upregulation of Nrf2 and the downregulation of its inhibitor, Keap-1.[3][5]
This activation of the Nrf2 pathway results in an increased expression of antioxidant enzymes
like HO-1, contributing to the reduction of oxidative stress.[2][3]
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Caption: Umuhengerin's modulation of the Nrf2 antioxidant pathway.
4.2. Umuhengerin's Effect on the NF-K[ Signaling Pathway

Umuhengerin also demonstrates anti-inflammatory effects by targeting the NF-Kf3 signaling
pathway.[3] In the STZ-induced model, Umuhengerin treatment resulted in a marked
downregulation of the pro-inflammatory transcription factor NF-KBp65 and an increase in the
expression of its inhibitor, IKBa.[3][5] This inhibition of the NF-K pathway leads to a reduction
in the production of inflammatory cytokines like TNF-a.[2][3]
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Caption: Umuhengerin's inhibitory effect on the NF-K[3 inflammatory pathway.
4.3. Experimental Workflow for Evaluating Neuroprotective Effects

The overall experimental design to assess the neuroprotective properties of Umuhengerin can
be summarized in the following workflow.
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Caption: Experimental workflow for assessing Umuhengerin's neuroprotective effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [What is the chemical structure of Umuhengerin?].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1211357#what-is-the-chemical-structure-of-
umuhengerin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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